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Abstract
S-methylmethionine sulfonium (SMMS), colloquially known as Vitamin U, is a naturally

occurring derivative of the amino acid methionine.[1][2] Predominantly found in plant sources,

particularly those of the Brassica genus, SMMS has garnered significant interest for its

therapeutic properties, including its well-documented anti-ulcerogenic effects.[2][3][4] This

technical guide provides a comprehensive overview of the core biochemical properties of

SMMS, with a focus on its chemical characteristics, metabolic pathways, and physiological

roles. Detailed experimental protocols for key analytical methods and structured quantitative

data are presented to facilitate further research and development. Additionally, key signaling

pathways and experimental workflows are visualized using the DOT language to provide clear,

logical representations.

Chemical and Physical Properties
S-methylmethionine sulfonium is a positively charged sulfonium compound. Its chemical

identity and physical characteristics are summarized in the table below. The chloride salt of

SMMS is a common form used in research and supplements.[5][6] It is a white crystalline

powder, soluble in water and alcohol.[6][7]
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Property Value Reference

IUPAC Name --INVALID-LINK--sulfonium [1]

Other Names
S-Methyl-L-methionine,

Vitamin U, MMSC
[1][3][5]

Chemical Formula C₆H₁₄NO₂S⁺ [1]

Molar Mass 164.243 g/mol [1]

Melting Point
134 °C (273 °F; 407 K)

(chloride salt, decomposes)
[1]

Solubility Soluble in water and alcohol [6][7]

Appearance White to off-white solid/powder [5][6][7]

CAS Number 1115-84-0 (L-form chloride) [8]

Biosynthesis and Metabolism
The biochemical journey of S-methylmethionine sulfonium begins with its synthesis from L-

methionine and S-adenosylmethionine (SAM), a reaction catalyzed by the enzyme methionine

S-methyltransferase.[1] SMMS then plays a crucial role as an intermediate in various metabolic

pathways.[1]

Two primary metabolic fates of SMMS have been identified in animals:

Remethylation of Homocysteine: SMMS serves as a methyl group donor for the conversion

of homocysteine back to methionine.[5] This reaction is catalyzed by the enzyme betaine-

homocysteine S-methyltransferase 2 (BHMT2).[9]

Enzymatic Hydrolysis: SMMS can be hydrolyzed to produce dimethylsulfide and homoserine.

[5]

The metabolism of SMMS is particularly active in the liver and kidneys.[5]
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Figure 1: Biosynthesis and major metabolic pathways of S-methylmethionine sulfonium.

Quantitative Data
Concentration in Plant Sources
S-methylmethionine sulfonium is abundant in a variety of plant-based foods. The

concentrations can vary significantly depending on the plant species and preparation methods.
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Plant Source
Concentration (mg/kg or
mg/100g)

Reference

Cabbage 53-104 mg/100g [10]

Celery 176 mg/kg [11]

Kohlrabi 81-110 mg/100g [10]

Leeks 66-75 mg/100g [10]

Tomatoes (fresh) 2.8 mg/kg [11]

Turnip 51-72 mg/100g [10]

Enzyme Kinetics
The kinetic properties of the enzymes involved in SMMS metabolism are crucial for

understanding its physiological effects.

Enzyme Substrate Km Vmax Reference

Betaine-

homocysteine S-

methyltransferas

e 2 (BHMT2)

S-

methylmethionin

e

0.94 mM Not Reported [12]

Methionine S-

methyltransferas

e

S-adenosyl-L-

methionine
8.62 µM Not Reported [5]

Methionine S-

methyltransferas

e

L-methionine Not Reported Not Reported

Physiological Roles and Signaling Pathways
S-methylmethionine sulfonium exerts a range of physiological effects, many of which are linked

to specific cellular signaling pathways.
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Wound Healing and Fibroblast Activation
SMMS has been shown to accelerate wound healing by promoting the proliferation and

migration of human dermal fibroblasts.[7] This effect is mediated through the activation of the

ERK1/2 signaling pathway.[7]
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Figure 2: Signaling pathway of SMMS in promoting wound healing.

Adipocyte Differentiation
SMMS has an inhibitory effect on the differentiation of pre-adipocyte cell lines.[13] This is

achieved through the downregulation of adipogenic factors and the upregulation of AMP-

activated protein kinase (AMPK) activity.[13]
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Figure 3: SMMS-mediated inhibition of adipocyte differentiation.

Experimental Protocols
Quantification of S-methylmethionine sulfonium by LC-
MS/MS
This protocol outlines a stable isotope dilution assay for the quantification of SMMS in

biological samples, adapted from established methods.[11][14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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